Cas no 30188-97-7 (4(3H)-Pyrimidinone,2,6-diamino-5-[2-(2,3-dimethylphenyl)diazenyl]-)

• Product Name: 4(3H)-Pyrimidinone,2,6-diamino-5-[2-(2,3-dimethylphenyl)diazenyl]-
• CAS No: 30188-97-7
• MF: C₁₂H₁₄N₆O
• MW: 258.27916097641
• CID: 310894
• PubChem ID: 135458644
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2,6-diamino-5-[2-(2,3-dimethylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2,6-diamino-5-[2-(2,3-dimethylphenyl)diazenyl]-
• (5E)-2,6-diamino-5-[(2,3-dimethylphenyl)hydrazinylidene]pyrimidin-4-one
• 2,6-diamino-pyrimidin-4,5-dione 5-[(2,3-dimethyl-phenyl)-hydrazone]
• NSC134811
• DTXSID40422343
• NSC-134811
• 30188-97-7

• Inchi： 1S/C12H14N6O/c1-6-4-3-5-8(7(6)2)17-18-9-10(13)15-12(14)16-11(9)19/h3-5H,1-2H3,(H5,13,14,15,16,19)/b18-17+
• InChI Key： AWDPWZCNZHKSKV-ISLYRVAYSA-N
• SMILES： O=C1C(=C(N)N=C(N)N1)/N=N/C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 258.12312
• Monoisotopic Mass: 258.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.46
• Boiling Point: 443.1°Cat760mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.712
• PSA: 118.22
• LogP: 3.12890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes